Cas no 2763914-76-5 (rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-cyclobutylpyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-cyclobutylpyrrolidine-2-carboxylic acid
• CAS No: 2763914-76-5
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 6611639
• PubChem ID: 165981440
• Update Time: 2025-05-25

rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-cyclobutylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-cyclobutylpyrrolidine-2-carboxylic acid
• EN300-37343826
• 2763914-76-5

• Inchi： 1S/C17H21NO4/c19-16(20)15-14(13-7-4-8-13)9-10-18(15)17(21)22-11-12-5-2-1-3-6-12/h1-3,5-6,13-15H,4,7-11H2,(H,19,20)/t14-,15-/m0/s1
• InChI Key： PGAXTEMINRTJDO-GJZGRUSLSA-N
• SMILES： OC([C@@H]1[C@@H](CCN1C(=O)OCC1C=CC=CC=1)C1CCC1)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-cyclobutylpyrrolidine-2-carboxylic acid

Comprehensive Overview of rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-cyclobutylpyrrolidine-2-carboxylic acid (CAS No. 2763914-76-5)

The compound rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-cyclobutylpyrrolidine-2-carboxylic acid (CAS No. 2763914-76-5) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and synthetic chemistry. Its unique structure, featuring a cyclobutyl moiety and a benzyloxycarbonyl protecting group, makes it a valuable intermediate for drug discovery and asymmetric synthesis. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing the stereoselectivity of complex molecules.

In recent years, the demand for chiral building blocks like rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-cyclobutylpyrrolidine-2-carboxylic acid has surged, driven by advancements in peptide therapeutics and small-molecule drug development. The compound's pyrrolidine scaffold is particularly noteworthy, as it is a common motif in bioactive molecules targeting neurological and inflammatory diseases. This aligns with current trends in precision medicine, where researchers seek structurally diverse compounds to improve drug efficacy and reduce side effects.

The synthesis and applications of rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-cyclobutylpyrrolidine-2-carboxylic acid are often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring efficient catalytic methods to produce such intermediates with minimal waste. The compound's carboxylic acid functionality also allows for further derivatization, enabling the creation of amides, esters, and other derivatives critical for medicinal chemistry.

Another area of interest is the compound's potential in protease inhibition. Pyrrolidine-based inhibitors are widely studied for their ability to block enzymatic activity, making them candidates for treating viral infections and metabolic disorders. The cyclobutyl ring in rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-cyclobutylpyrrolidine-2-carboxylic acid may contribute to enhanced binding affinity, a hypothesis supported by computational modeling and structure-activity relationship (SAR) studies.

From a commercial perspective, rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-cyclobutylpyrrolidine-2-carboxylic acid is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS No. 2763914-76-5 ensures precise identification in regulatory and procurement processes. As the pharmaceutical industry continues to prioritize chiral purity and structural complexity, this compound is poised to play a pivotal role in next-generation drug design.

In summary, rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-cyclobutylpyrrolidine-2-carboxylic acid represents a versatile and scientifically relevant molecule. Its applications span from asymmetric catalysis to bioconjugation, reflecting the compound's adaptability in modern chemistry. Future research may uncover additional utilities, particularly in the development of targeted therapies and biocompatible materials.